An unusual by-product from a non-synchronous reaction between ethyl 1,2,4-triazine-3-carboxylate and an enamine
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A800563J
Abstract
The main product from the reaction of ethyl 1,2,4-triazine-3-carboxylate 3 and the pyrrolidine enamine of N-tert-butoxycarbonylpiperidone 2 was an azabicyclo[3.2.1]octane 4 which resulted not from a Diels–Alder reaction, but from a series of non-synchronous steps, demonstrating a heretofore unknown reaction pathway for the electron-deficient diene 3 and electron-rich dienophile 2.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 12025-32-0
